Cas no 2172527-64-7 (2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid)
2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid
- 2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid
- EN300-1495301
- 2172527-64-7
-
- Inchi: 1S/C27H32N2O5/c1-29(16-24(30)31)25(32)27(14-8-2-3-9-15-27)18-28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23H,2-3,8-9,14-18H2,1H3,(H,28,33)(H,30,31)
- InChI Key: DOUHAPSXQRTCGA-UHFFFAOYSA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCCC1)N(C)CC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.9Ų
2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495301-1.0g |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1495301-50mg |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495301-100mg |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1495301-250mg |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1495301-500mg |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1495301-1000mg |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1495301-2500mg |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1495301-5000mg |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1495301-10000mg |
2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}-N-methylformamido)acetic acid |
2172527-64-7 | 10000mg |
$14487.0 | 2023-09-28 |
2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid
2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid (CAS No. 2172527-64-7)
2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid (CAS No. 2172527-64-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, plays a crucial role in the synthesis and functionalization of peptides and other biomolecules. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS) due to its ease of removal and high stability under various reaction conditions.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly valuable in the synthesis of peptides and proteins because it allows for the sequential addition of amino acids with minimal side reactions. The Fmoc group can be efficiently removed using mild bases such as piperidine, making it an ideal choice for the synthesis of complex peptide structures. The cycloheptyl moiety in the compound further enhances its structural complexity and potential biological activity, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) derivatives in the development of novel drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of Fmoc-protected amino acids in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides showed promising results in inhibiting protein-protein interactions, which are critical in many disease pathways, including cancer and neurodegenerative disorders.
The N-methylformamido functional group in the compound adds another layer of complexity and reactivity. This group can participate in various chemical reactions, such as amide bond formation and conjugation with other biomolecules. The presence of this functional group can also influence the solubility and pharmacokinetic properties of the final product, making it an important consideration in drug design.
In addition to its role in peptide synthesis, 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc protecting group can be designed to be cleaved by specific enzymes or under specific physiological conditions, releasing the active drug at the desired site of action. This approach can improve drug targeting, reduce side effects, and enhance therapeutic efficacy.
Another area of interest is the use of this compound in targeted drug delivery systems. By conjugating 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid with targeting ligands or nanoparticles, researchers can achieve more precise delivery of drugs to specific tissues or cells. This strategy has shown promise in treating diseases such as cancer, where targeted delivery can significantly improve treatment outcomes while minimizing toxicity to healthy tissues.
The structural complexity and versatility of 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid make it a valuable tool in chemical biology research. Its ability to participate in a wide range of chemical reactions and its potential for functionalization with various biomolecules make it an attractive candidate for developing new therapeutic agents and diagnostic tools.
In conclusion, 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid (CAS No. 2172527-64-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it an important component in the synthesis of peptides, prodrugs, and targeted drug delivery systems, contributing to advancements in drug discovery and development.
2172527-64-7 (2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}-N-methylformamido)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)